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Compound of Interest

Compound Name: Almonertinib mesylate

Cat. No.: B10829896 Get Quote

Ensuring the safe and compliant disposal of chemical compounds is a critical component of

laboratory safety and environmental responsibility. This guide provides essential information

and step-by-step procedures for the proper disposal of almonertinib mesylate, a third-

generation EGFR tyrosine kinase inhibitor used in non-small cell lung cancer research.

Adherence to these guidelines is crucial for protecting personnel and the environment from

potential hazards.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including research compounds like almonertinib
mesylate, is governed by multiple agencies. In the United States, the primary regulatory body

is the Environmental Protection Agency (EPA), which enforces the Resource Conservation and

Recovery Act (RCRA).[1][2][3] The RCRA provides federal guidelines for the safe management

and disposal of hazardous waste.[2] Additionally, state and local regulations may impose more

stringent requirements.

According to its Safety Data Sheet (SDS), almonertinib mesylate is not classified as a

hazardous substance or mixture.[4] However, this does not permit its disposal as common

trash. All pharmaceutical products and laboratory chemicals should be managed in accordance

with prevailing country, federal, state, and local regulations.[4] A key EPA rule, Subpart P,

prohibits healthcare facilities from flushing hazardous waste pharmaceuticals down drains.[1]

While almonertinib mesylate is not officially listed as hazardous, it is best practice to avoid

sewer disposal for all chemical waste.[5]
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Almonertinib Mesylate: Safety and Handling Profile
Proper handling and storage are prerequisites for safe disposal. The following table

summarizes key data for almonertinib mesylate.

Property Specification Citation

Chemical Formula C₃₁H₃₉N₇O₅S [4]

Molecular Weight 621.75 g/mol [4]

Physical Form Solid [6]

Storage (Solid)
4°C, sealed storage, away

from moisture.
[4]

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture).

[4][7]

Hazard Classification
Not a hazardous substance or

mixture.
[4]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat. Use

in a well-ventilated area or with

appropriate exhaust

ventilation.

[4]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for disposing of almonertinib
mesylate waste generated in a laboratory setting. This protocol is based on general best

practices for non-hazardous chemical waste.

Experimental Protocol: Disposal of Almonertinib Mesylate

Objective: To safely dispose of solid almonertinib mesylate, solutions, and contaminated

labware in compliance with standard laboratory safety practices and environmental regulations.
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Materials:

Waste almonertinib mesylate (solid or in solution)

Contaminated labware (e.g., vials, pipette tips, flasks)

Appropriate, clearly labeled chemical waste containers

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Absorbent material (e.g., diatomite, universal binders) for spills[4]

70% Ethanol or other appropriate decontamination solution

Procedure:

Personnel Protection:

Don appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves,

before handling the waste material.[4]

Perform all waste handling procedures within a chemical fume hood or a well-ventilated

area to avoid inhalation of dust or aerosols.[4]

Segregation of Waste:

Identify the type of almonertinib mesylate waste:

Unused or expired solid compound

Aqueous or solvent-based solutions

Contaminated labware (sharps and non-sharps)

Disposal of Solid Almonertinib Mesylate:

Place the original container with the unused or expired solid compound into a larger,

sealable container.
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Label the outer container clearly as "Chemical Waste" and list the contents, including

"Almonertinib Mesylate."

Arrange for pickup by your institution's environmental health and safety (EHS) department

or a licensed chemical waste contractor.

Disposal of Almonertinib Mesylate Solutions:

Do not pour solutions down the drain.[1][5]

Collect all solutions containing almonertinib mesylate in a designated, leak-proof, and

shatter-resistant waste container.

Ensure the waste container is compatible with the solvent used (e.g., a glass container for

organic solvents).

Label the container clearly with "Chemical Waste," the name "Almonertinib Mesylate,"

the solvent(s), and the approximate concentration.

Store the sealed waste container in a designated secondary containment area until

collection.

Disposal of Contaminated Labware:

Non-Sharps (e.g., flasks, vials, stir bars):

Decontaminate glassware by rinsing with an appropriate solvent (e.g., ethanol) to

remove residual compound.

Collect the rinse solvent as chemical waste, as described in Step 4.

After decontamination, the glassware can typically be washed and reused or disposed

of in a designated broken glass box.

Sharps (e.g., needles, contaminated pipette tips):

Place all contaminated sharps directly into a designated sharps container for chemical

waste.
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Do not attempt to decontaminate sharps.

Contaminated Consumables (e.g., gloves, absorbent pads):

Place these items in a sealed bag or container labeled for solid chemical waste.

Accidental Spill Cleanup:

In case of a spill, evacuate personnel from the immediate area if necessary.[4]

Wearing full PPE, cover the spill with an absorbent material like diatomite or universal

binders.[4]

Collect the absorbent material and place it in a sealed container for disposal as solid

chemical waste.

Decontaminate the surface by scrubbing with alcohol or another suitable solvent.[4]

Collect all cleanup materials for disposal as chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

almonertinib mesylate waste streams in a laboratory setting.
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Identify Almonertinib Waste

Waste Characterization

Disposal Action

Final Disposition

Almonertinib Mesylate Waste

Solid Compound
(Unused/Expired)

Liquid Solution
(Aqueous/Solvent) Contaminated Labware

Place in labeled
solid chemical waste

container.

Collect in labeled
liquid chemical waste
container (no drains).

Decontaminate Non-Sharps
(Rinse into liquid waste).

Dispose Sharps in
sharps container.

Arrange for pickup by
licensed waste handler
(e.g., Institutional EHS).

Click to download full resolution via product page

Caption: Workflow for the disposal of almonertinib mesylate waste.

Disclaimer: This document provides general guidance. Researchers must always consult their

institution's specific Environmental Health and Safety (EHS) protocols and adhere to all

applicable federal, state, and local regulations for chemical waste disposal.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10829896?utm_src=pdf-custom-synthesis
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://easyrxcycle.com/blog/what-is-pharmaceutical-waste-management-a-complete-guide-for-the-southeast
https://file.medchemexpress.com/batch_PDF/HY-112823A/Almonertinib-mesylate-SDS-MedChemExpress.pdf
https://hercenter.org/dental/pharma.php
https://cymitquimica.com/products/TM-T9865/almonertinib-mesylate/
https://www.medchemexpress.com/almonertinib-mesylate.html
https://www.benchchem.com/product/b10829896#almonertinib-mesylate-proper-disposal-procedures
https://www.benchchem.com/product/b10829896#almonertinib-mesylate-proper-disposal-procedures
https://www.benchchem.com/product/b10829896#almonertinib-mesylate-proper-disposal-procedures
https://www.benchchem.com/product/b10829896#almonertinib-mesylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10829896?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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